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Compound of Interest

Compound Name: N-(2-Fluorobenzoyl)morpholine

Cat. No.: B155937 Get Quote

Essential Safety and Handling Guide for N-(2-
Fluorobenzoyl)morpholine
Disclaimer: This guide is based on the safety data for the parent compound, morpholine.

Specific safety data for N-(2-Fluorobenzoyl)morpholine is not readily available. It should be

handled with the assumption that it may possess similar or potentially greater hazards than

morpholine. Always consult with a qualified safety professional before handling any chemical.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling N-(2-Fluorobenzoyl)morpholine.

Researchers, scientists, and professionals in drug development should adhere to these

guidelines to ensure a safe laboratory environment.

Hazard Identification and Classification
Based on the parent compound morpholine, N-(2-Fluorobenzoyl)morpholine should be

treated as a hazardous substance. The primary hazards include:

Flammability: Flammable liquid and vapor.[1][2][3][4]

Toxicity: Harmful if swallowed and toxic in contact with skin or if inhaled.[1][2][3][4]

Corrosivity: Causes severe skin burns and serious eye damage.[1][2][3][4][5]
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Health Hazards: Suspected of damaging fertility or the unborn child.[1][6]

Hazard Classification GHS Category

Flammable Liquids Category 3[1][2]

Acute Toxicity, Oral Category 4[1][2]

Acute Toxicity, Dermal Category 3[1][2]

Acute Toxicity, Inhalation Category 3[1][2]

Skin Corrosion/Irritation Category 1B[1][2]

Serious Eye Damage/Irritation Category 1[1][5]

Reproductive Toxicity Category 2[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling N-(2-Fluorobenzoyl)morpholine. The

following table outlines the minimum required PPE.
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Body Part Protective Equipment
Specifications and
Remarks

Eyes/Face Safety Goggles & Face Shield

Tightly fitting safety goggles

are essential.[1][5] A face

shield (minimum 8-inch) should

also be worn.[5]

Skin Chemical-Resistant Gloves

Wear rubber gloves.[5] Always

inspect gloves before use and

use proper removal techniques

to avoid skin contact.[5]

Protective Clothing

A complete suit that protects

against chemicals is

recommended.[5] Consider

flame-retardant and anti-static

protective clothing.[5]

Respiratory Air-Purifying Respirator

If engineering controls are

insufficient, use a full-face

respirator with multi-purpose

combination respirator

cartridges.[5] For sole

protection, a full-face supplied

air respirator is necessary.[5]

All respirator components must

be NIOSH-approved.[5]

Operational and Disposal Plans
Safe Handling Procedures
Adherence to strict operational procedures is necessary to minimize exposure and risk.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]
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Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1][6]

General Practices:

Avoid contact with skin, eyes, and clothing.[5][6]

Do not breathe vapors or mists.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

Use only non-sparking tools.[1][6]

Do not eat, drink, or smoke in handling areas.[1][5]

Wash hands thoroughly after handling.[1][5]

Keep containers tightly closed when not in use.[1]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to contain and clean the

affected area.

Immediate Actions:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation, but avoid spreading vapors to other areas.

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[5]

Cleanup Procedure:

Wear appropriate PPE: Don the full PPE as outlined in the table above.

Contain the spill: Create a dike around the spill using absorbent materials like vermiculite,

cat litter, or spill pillows.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/252360
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorb the material: Apply absorbent material, working from the outside of the spill inwards.

[7]

Collect residue: Carefully scoop the absorbed material into a suitable, labeled container for

disposal.[7]

Decontaminate the area: Clean the spill area with soap and water.[8] Collect the rinse water

for proper disposal if the chemical is highly toxic.[9]

Disposal Plan
Proper disposal of N-(2-Fluorobenzoyl)morpholine and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of the chemical in its original container or a suitable, labeled waste

container.[1] Do not mix with other waste.[1]

Contaminated Materials: All contaminated items, including gloves, absorbent materials, and

disposable PPE, must be placed in a sealed, labeled container for hazardous waste

disposal.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations.[1][5] Contact a licensed professional waste disposal service for

guidance.

Workflow and Pathway Diagrams
The following diagrams illustrate the key workflows for safely handling N-(2-
Fluorobenzoyl)morpholine.
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Caption: A workflow for the safe handling of N-(2-Fluorobenzoyl)morpholine.
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Spill Response Protocol
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Caption: A step-by-step protocol for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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